An In-depth Technical Guide to 1-Benzyl-3-(methylamino)pyrrolidine: Chemical Properties, Structure, and Biological Significance
An In-depth Technical Guide to 1-Benzyl-3-(methylamino)pyrrolidine: Chemical Properties, Structure, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Benzyl-3-(methylamino)pyrrolidine is a synthetic compound of significant interest in medicinal chemistry and pharmacology. Its structural motif, a substituted pyrrolidine ring, is a common feature in a variety of biologically active molecules, including approved pharmaceuticals. This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and potential biological activities of 1-Benzyl-3-(methylamino)pyrrolidine. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, particularly in the area of neuroscience.
Chemical Properties and Structure
1-Benzyl-3-(methylamino)pyrrolidine, also known as N-benzyl-N-methyl-3-pyrrolidinamine, is a chiral compound that can exist as a racemic mixture or as individual enantiomers.[1] The (3S)-(+)-enantiomer is also commercially available and has been studied for its specific biological activities.[2]
Physicochemical Properties
The key physicochemical properties of 1-Benzyl-3-(methylamino)pyrrolidine and its common salt forms are summarized in the table below. These properties are crucial for its handling, formulation, and pharmacokinetic profiling.
| Property | Value | Reference(s) |
| IUPAC Name | 1-benzyl-N-methylpyrrolidin-3-amine | N/A |
| Synonyms | N-benzyl-N-methyl-3-pyrrolidinamine | [1] |
| CAS Number | 96568-35-3 (racemate) | [1] |
| 169749-99-9 ((3S)-enantiomer) | [2] | |
| Molecular Formula | C₁₂H₁₈N₂ | [1] |
| Molecular Weight | 190.29 g/mol | [1] |
| Appearance | Colorless to light yellow or light orange clear liquid | [1] |
| Boiling Point | 107 °C at 2.3 mmHg | [1] |
| Density | 0.99 g/mL | [1] |
| pKa (Predicted) | 10.16 ± 0.20 ((S)-enantiomer) | [3] |
| Solubility | Information not readily available, but expected to be soluble in organic solvents. | N/A |
Structural Elucidation
The chemical structure of 1-Benzyl-3-(methylamino)pyrrolidine consists of a central pyrrolidine ring. A benzyl group is attached to the nitrogen atom of the pyrrolidine ring (position 1), and a methylamino group is attached to the carbon at position 3.
Caption: 2D structure of 1-Benzyl-3-(methylamino)pyrrolidine.
Spectral Data:
-
¹H NMR: The spectrum would be expected to show signals for the aromatic protons of the benzyl group (typically in the 7.2-7.4 ppm range), a singlet for the benzylic methylene protons, signals for the pyrrolidine ring protons, a signal for the N-H proton of the methylamino group, and a singlet for the methyl group protons. The protons on the pyrrolidine ring would exhibit complex splitting patterns due to their diastereotopicity and coupling with each other.
-
¹³C NMR: The spectrum would show characteristic signals for the aromatic carbons, the benzylic carbon, the carbons of the pyrrolidine ring, and the methyl carbon.
-
Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak at m/z 190. The fragmentation pattern would likely involve cleavage of the benzyl group (producing a fragment at m/z 91, the tropylium ion) and fragmentation of the pyrrolidine ring. Alpha-cleavage adjacent to the nitrogen atoms is a common fragmentation pathway for amines.[4]
Synthesis and Experimental Protocols
1-Benzyl-3-(methylamino)pyrrolidine can be synthesized through various routes. A common and efficient method is the reductive amination of 1-benzyl-3-pyrrolidinone with methylamine.
Synthesis Workflow
The synthesis can be conceptualized as a two-step process starting from commercially available precursors.
Caption: Reductive amination synthesis workflow.
Experimental Protocol: Reductive Amination
This protocol is a general guideline based on standard reductive amination procedures using sodium triacetoxyborohydride.[5][6]
Materials:
-
1-Benzyl-3-pyrrolidinone
-
Methylamine (e.g., as a solution in THF or as a salt)
-
Sodium triacetoxyborohydride (NaBH(OAc)₃)
-
1,2-Dichloroethane (DCE) or another suitable aprotic solvent
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution
-
Brine
-
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
-
Dichloromethane (DCM) for extraction
Procedure:
-
To a stirred solution of 1-benzyl-3-pyrrolidinone (1 equivalent) in 1,2-dichloroethane (DCE) is added methylamine (1.1-1.5 equivalents).
-
The mixture is stirred at room temperature for 1-2 hours to allow for the formation of the intermediate iminium ion.
-
Sodium triacetoxyborohydride (1.2-1.5 equivalents) is then added portion-wise to the reaction mixture.
-
The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).
-
Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.
-
The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with dichloromethane (3 x volume).
-
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.
-
The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to afford pure 1-Benzyl-3-(methylamino)pyrrolidine.
Potential Biological Activity and Signaling Pathways
While specific studies detailing the comprehensive pharmacological profile of 1-Benzyl-3-(methylamino)pyrrolidine are limited in the public domain, its structural similarity to known psychoactive compounds and its use as a synthetic intermediate suggest that it may interact with various components of the central nervous system (CNS).[1][7] In particular, derivatives of N-benzyl-pyrrolidines have been investigated for their activity at dopamine, serotonin, and norepinephrine receptors and transporters.
Potential Targets and Signaling Pathways
Based on the known pharmacology of structurally related compounds, 1-Benzyl-3-(methylamino)pyrrolidine may modulate one or more of the following neurotransmitter systems:
-
Dopaminergic System: Substituted N-benzyl-pyrrolidines have been shown to act as potent antagonists at dopamine D2 receptors.[2] The D2 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gαi/o proteins.[8]
Caption: Simplified Dopamine D2 receptor signaling pathway.
-
Serotonergic System: N-substituted-3-arylpyrrolidines have been identified as potent and selective ligands for the serotonin 1A (5-HT1A) receptor.[9] The 5-HT1A receptor is also a GPCR coupled to Gαi/o proteins, leading to similar downstream effects as the D2 receptor.[10]
Caption: Simplified Serotonin 1A receptor signaling pathway.
-
Noradrenergic System: The norepinephrine transporter (NET) is another potential target. N-benzyl-N-(pyrrolidin-3-yl)carboxamides have been developed as dual serotonin and norepinephrine reuptake inhibitors.[11] Inhibition of NET leads to an increase in the synaptic concentration of norepinephrine.
Caption: Mechanism of norepinephrine reuptake via NET.
Experimental Protocol: Radioligand Binding Assay
To determine the affinity of 1-Benzyl-3-(methylamino)pyrrolidine for a specific receptor (e.g., dopamine D2 receptor), a competitive radioligand binding assay can be performed. This is a general protocol that would require optimization for the specific target.[8]
Materials:
-
Cell membranes expressing the receptor of interest (e.g., from transfected cell lines or brain tissue)
-
A suitable radioligand with high affinity and selectivity for the target receptor (e.g., [³H]-Spiperone for D2 receptors)
-
1-Benzyl-3-(methylamino)pyrrolidine (test compound)
-
A known non-labeled ligand for the receptor to determine non-specific binding (e.g., Haloperidol for D2 receptors)
-
Assay buffer (e.g., Tris-HCl buffer with appropriate ions)
-
96-well filter plates
-
Scintillation cocktail
-
Scintillation counter
Procedure:
-
Prepare a dilution series of 1-Benzyl-3-(methylamino)pyrrolidine in the assay buffer.
-
In a 96-well plate, add the assay buffer, the cell membrane preparation, the radioligand at a fixed concentration (typically near its Kd value), and varying concentrations of the test compound.
-
For the determination of total binding, no competing ligand is added. For non-specific binding, a high concentration of a known non-labeled ligand is added.
-
Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.
-
Terminate the binding reaction by rapid filtration through the filter plate using a cell harvester. This separates the bound radioligand from the free radioligand.
-
Wash the filters several times with ice-cold assay buffer to remove any unbound radioligand.
-
Allow the filters to dry, then add scintillation cocktail to each well.
-
Measure the radioactivity in each well using a scintillation counter.
-
The specific binding is calculated by subtracting the non-specific binding from the total binding.
-
The data are then analyzed using non-linear regression to determine the IC₅₀ value of 1-Benzyl-3-(methylamino)pyrrolidine, which can be converted to a Ki (inhibition constant) value using the Cheng-Prusoff equation.
Conclusion
1-Benzyl-3-(methylamino)pyrrolidine is a versatile chemical entity with significant potential for applications in drug discovery, particularly in the field of neuroscience. Its straightforward synthesis and the established biological relevance of its structural components make it an attractive scaffold for the development of novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological profile, including its specific molecular targets, mechanism of action, and in vivo efficacy. This guide provides a foundational resource for researchers embarking on such investigations.
References
- 1. researchgate.net [researchgate.net]
- 2. The Role of D2-Autoreceptors in Regulating Dopamine Neuron Activity and Transmission - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Frontiers | What Do We Really Know About 5-HT1A Receptor Signaling in Neuronal Cells? [frontiersin.org]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
- 6. benchchem.com [benchchem.com]
- 7. tandfonline.com [tandfonline.com]
- 8. New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 9. The norepinephrine transporter in physiology and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Novel and atypical pathways for serotonin signaling - PMC [pmc.ncbi.nlm.nih.gov]
